Cas no 120051-54-9 (2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)-)

• Product Name: 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)-
• CAS No: 120051-54-9
• MF: C₂₀H₁₈O₇
• MW: 370.352726459503
• CID: 220514
• PubChem ID: 11079164
• Update Time: 2025-07-14

2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)-
• Meridinol
• (-)-Meridinol
• 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S-cis)-
• [ "" ]
• FS-10224
• (3S,4S)-3,4-bis(1,3-benzodioxol-5-ylmethyl)-3-hydroxyoxolan-2-one
• CS-0023838
• F93988
• AKOS032961758
• 2(3H)-Furanone, 3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S-cis)-; (3S,4S)-3,4-Bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-2(3H)-furanone
• 120051-54-9
• HY-N3296
• 2(3H)-Furanone, 3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)-
• DA-65347
• (3S,4S)-3,4-BIS(2H-1,3-BENZODIOXOL-5-YLMETHYL)-3-HYDROXYOXOLAN-2-ONE

• Inchi： 1S/C20H18O7/c21-19-20(22,8-13-2-4-16-18(7-13)27-11-25-16)14(9-23-19)5-12-1-3-15-17(6-12)26-10-24-15/h1-4,6-7,14,22H,5,8-11H2/t14-,20-/m0/s1
• InChI Key： OTWLSQPCSOEBAY-XOBRGWDASA-N
• SMILES： O1C([C@](CC2=CC=C3C(=C2)OCO3)([C@@H](CC2=CC=C3C(=C2)OCO3)C1)O)=O

Computed Properties

• Exact Mass: 370.10500
• Monoisotopic Mass: 370.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 565.8±45.0 °C at 760 mmHg
• Flash Point: 205.1±22.2 °C
• PSA: 83.45000
• LogP: 1.83330
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Dibenzylbutyrolactone lignans

Additional information on 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)-

Introduction to 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)- (CAS No: 120051-54-9)

The compound 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)-, identified by its CAS number 120051-54-9, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by its unique structural framework, which includes fused benzodioxolyl moieties and a furanone core. The stereochemistry at the (3S,4S) positions adds an additional layer of complexity, making it a subject of intense interest for researchers exploring its biological activities and synthetic applications.

Recent advancements in the study of 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)- have highlighted its remarkable pharmacological properties. The presence of multiple benzodioxolyl groups suggests strong interactions with biological targets, which has prompted investigations into its potential as an intermediate in drug development. Specifically, the furanone ring is known for its ability to engage in hydrogen bonding and metal coordination, features that are highly valued in medicinal chemistry for designing selective ligands.

One of the most compelling aspects of this compound is its structural similarity to natural products that have demonstrated therapeutic efficacy. For instance, derivatives of furanones have been studied for their anti-inflammatory and antioxidant properties. The (3S,4S) configuration of this molecule is particularly noteworthy, as stereochemical differences can significantly influence biological activity. Computational studies have suggested that this specific arrangement enhances binding affinity to certain enzymes and receptors, making it a promising candidate for further exploration.

In the context of modern drug discovery, the synthesis of complex molecules like 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)- poses significant challenges. However, recent innovations in synthetic methodologies have made it more feasible to access such intricate structures. Techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to achieve the desired stereochemical purity. These advancements not only facilitate the production of this compound but also open avenues for modifying its structure to optimize biological activity.

The pharmacological profile of 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)- has been the focus of several recent studies. Researchers have investigated its interactions with various biological pathways, including those involved in cancer progression and neurodegenerative diseases. Preliminary findings indicate that this compound exhibits inhibitory effects on certain kinases and proteases implicated in these conditions. Moreover, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

From a chemical biology perspective, 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-3-hydroxy-, (3S,4S)- serves as an excellent scaffold for exploring structure-activity relationships. By systematically modifying its core structure or substituents, researchers can gain insights into how different chemical features contribute to biological function. This approach is particularly valuable in identifying novel lead compounds that can be further optimized through iterative drug design processes.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration in chemical biology research. Combining expertise from organic chemistry, medicinal chemistry, and biochemistry has enabled a more comprehensive understanding of its properties. Such collaborative efforts are essential for translating laboratory discoveries into tangible therapeutic benefits for patients.

Looking ahead, the future prospects for 2(3H)-Furanone, particularly the (3S,4S) isomer with CAS No 120051, remain promising. Ongoing research aims to elucidate its mechanism of action and explore new derivatives with enhanced efficacy and reduced side effects. As computational tools become more sophisticated and synthetic techniques continue to evolve, this molecule will likely play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.